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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies and findings

related to the seismic tomography of the Hoggar swell, a significant geological feature in North

Africa. The protocols outlined below are designed to guide researchers in conducting similar

geophysical investigations.

Introduction to the Hoggar Swell and Seismic
Tomography
The Hoggar swell, located in the Tuareg Shield in southern Algeria, is a large dome-shaped

uplift of the Earth's crust and mantle, approximately 1000 km in diameter, with an average

elevation of 1,200 meters.[1] This region has experienced Cenozoic volcanism, which is

thought to be linked to the complex lithospheric and upper mantle structure beneath.[2][3]

Seismic tomography is a crucial geophysical technique used to image the subsurface structure

of the Earth by analyzing the travel times of seismic waves generated by earthquakes or

artificial sources. By mapping variations in seismic wave velocities, scientists can infer

temperature and compositional anomalies, providing insights into the geodynamic processes

shaping the region.

Several geophysical investigations, including gravity, magnetic, magnetotelluric, heat flow, and

seismic tomography, have been conducted to understand the lithospheric architecture of the

Hoggar swell.[4] These studies have revealed a complex picture, challenging the simple
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mantle plume hypothesis and suggesting that the volcanism is linked to shallower mantle

structures, possibly down to 150 km.[2][3][5] The reactivation of pre-existing Pan-African mega-

shear zones due to the Africa-Europe collision is proposed as a key mechanism for the

observed magmatic activity.[2][3][5]

Quantitative Data Summary
The following tables summarize key quantitative data derived from seismic tomography and

related geophysical studies of the Hoggar swell.

Table 1: Seismic Velocity Anomalies beneath the Hoggar Swell

Location Depth (km)
P-wave
Velocity
Anomaly (%)

S-wave
Velocity
Anomaly (%)

Reference

Central Hoggar 74 - 114 Up to -5% Not specified [6]

Atakor & Tahalra

volcanic districts
74 - 114

Strongest

negative

anomaly (-5%)

Not specified [6]

Sahara Basins

(North of

Hoggar)

Not specified
Low-velocity

structure
Not specified [4]

Beneath Central

Hoggar
Surface - 300

Low P-wave

velocity structure
Not specified [6]

Table 2: Lithospheric and Crustal Thickness Estimates
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Region Method

Estimated
Lithospheric
Thickness
(km)

Estimated
Crustal
Thickness
(km)

Reference

Atakor

2D modeling of

gravity, geoid,

and topography

~55 ~34 [1]

Hoggar (general)
Surface wave

tomography

Thinner than

adjacent cratons
~30 (maximum) [1][7]

Sahara

Metacraton

Seismic

Tomography
~150 Not specified [8]

West African

Craton

Seismic

Tomography
>300 Not specified [8]

Experimental Protocols
The following protocols provide a generalized workflow for conducting a teleseismic

tomography study of a region like the Hoggar swell, based on methodologies cited in the

literature.

Protocol 1: Teleseismic Data Acquisition
Objective: To record high-quality teleseismic data for tomographic imaging.

Materials:

A dense array of short-period or broadband seismometers (e.g., 33 stations as in Ayadi et al.,

2000).[9]

Data loggers and power supplies.

GPS receivers for precise timing.

Field equipment for station installation and maintenance.
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Procedure:

Survey Design: Plan the geometry of the seismic array. A linear profile is suitable for 2D

imaging, while a 2D grid is necessary for 3D imaging. The station spacing should be

appropriate for the target resolution. For the Hoggar swell, a 700-km long NNW-SSW profile

has been used.[9]

Site Selection: Choose locations with low background noise, away from cultural sources of

vibration. Bedrock sites are ideal for good coupling.

Station Installation:

Deploy seismometers in shallow vaults or direct burial to minimize surface noise.

Ensure the sensor is precisely leveled and oriented.

Install the data logger, power system (solar panels and batteries), and GPS antenna.

Data Recording:

Record data continuously for a sufficient duration to capture a good distribution of

teleseismic events (earthquakes with magnitudes > 5.5 at epicentral distances of 30° to

90°). A recording period of 2.5 months was used in a Hoggar study.[9]

Set the sampling rate appropriate for the seismic signals of interest (e.g., 20-40 samples

per second).

Protocol 2: Seismic Data Processing
Objective: To process the raw seismic data to obtain high-quality travel-time residuals.

Software:

Seismic data processing software (e.g., SAC, ObsPy).

Software for calculating theoretical travel times (e.g., TauP).

Procedure:
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Data Conversion and Formatting: Convert the raw data from the logger format to a standard

seismic format (e.g., SAC or MiniSEED).

Quality Control: Visually inspect the seismograms to identify and discard noisy data or

instrumental glitches.

Instrument Correction: Deconvolve the instrument response to obtain true ground motion.

Phase Picking: Manually or automatically pick the arrival times of the desired seismic phases

(e.g., P, S, Pn, Sn).

Travel-Time Residual Calculation:

For each picked arrival, calculate the theoretical travel time from the earthquake source to

the station using a standard 1D Earth model (e.g., IASP91).

The travel-time residual is the difference between the observed arrival time and the

theoretical travel time.

Data Selection: Select a high-quality subset of travel-time residuals for the tomographic

inversion. Criteria may include the signal-to-noise ratio, the clarity of the arrival, and the

consistency across the array.

Protocol 3: Tomographic Inversion
Objective: To invert the travel-time residuals to obtain a 3D model of seismic velocity variations.

Software:

Tomographic inversion codes (e.g., as described by Aki, Christoffersson, and Husebye).

Procedure:

Model Parameterization: Discretize the 3D volume beneath the seismic array into a grid of

blocks or nodes. The size of the blocks determines the resolution of the final model.

Initial Model: Define a starting velocity model, typically based on a standard 1D Earth model.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inversion Algorithm: Use an iterative, linearized inversion algorithm to solve for the velocity

perturbations in each block that best fit the observed travel-time residuals. This involves

solving a large system of linear equations.

Regularization: Apply damping and smoothing constraints to stabilize the inversion and

prevent overfitting of the data.

Resolution and Uncertainty Analysis: Perform checkerboard tests and other resolution tests

to assess the spatial resolution of the tomographic model. Calculate error bars for the

velocity perturbations.

Interpretation: Interpret the resulting velocity anomaly model in the context of the regional

geology, tectonics, and other geophysical data. Low-velocity zones may indicate high

temperatures or the presence of partial melt, while high-velocity zones can represent colder,

more rigid lithosphere.

Visualizations
The following diagrams illustrate the workflow of a seismic tomography experiment and the

geological context of the Hoggar swell.
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Caption: Workflow for a teleseismic tomography experiment.
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Caption: Tectonic and geological relationships of the Hoggar swell.

Conclusion
Seismic tomography has been instrumental in elucidating the complex subsurface structure of

the Hoggar swell. The data suggest a geodynamic model where the Cenozoic volcanism is not

the result of a deep-seated mantle plume but is instead linked to a shallower asthenospheric

upwelling and the reactivation of ancient lithospheric shear zones, driven by the ongoing
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collision between the African and Eurasian plates. The protocols and data presented here

provide a framework for future research aimed at further refining our understanding of this

fascinating geological province.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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